![molecular formula C21H25FN2O2 B4852660 N-(1-benzyl-4-piperidinyl)-2-(4-fluorophenoxy)propanamide](/img/structure/B4852660.png)
N-(1-benzyl-4-piperidinyl)-2-(4-fluorophenoxy)propanamide
Overview
Description
N-(1-benzyl-4-piperidinyl)-2-(4-fluorophenoxy)propanamide, also known as FPPP, is a chemical compound that belongs to the class of piperidine derivatives. It is a synthetic analog of the opioid analgesic fentanyl, which is used for the treatment of severe pain. FPPP has been studied extensively in the field of medicinal chemistry due to its potential therapeutic applications.
Mechanism of Action
N-(1-benzyl-4-piperidinyl)-2-(4-fluorophenoxy)propanamide acts as an agonist at the mu-opioid receptor, which is responsible for the analgesic and sedative effects of opioids. It also has affinity for the delta and kappa opioid receptors, which may contribute to its overall pharmacological effects.
Biochemical and Physiological Effects:
This compound has been shown to have potent analgesic and sedative effects in animal models. It has also been shown to produce respiratory depression, which is a common side effect of opioids. Additionally, this compound has been shown to have antinociceptive effects, meaning it can reduce sensitivity to pain.
Advantages and Limitations for Lab Experiments
N-(1-benzyl-4-piperidinyl)-2-(4-fluorophenoxy)propanamide has several advantages for use in lab experiments. It is a potent and selective agonist at the mu-opioid receptor, making it a useful tool for studying the pharmacology of opioids. Additionally, this compound has a relatively long half-life, which allows for sustained effects in animal models. However, this compound also has several limitations. It can produce respiratory depression and other side effects, which can complicate experiments. Additionally, this compound has a high potential for abuse and dependence, which can raise ethical concerns in animal studies.
Future Directions
There are several potential future directions for research on N-(1-benzyl-4-piperidinyl)-2-(4-fluorophenoxy)propanamide. One area of interest is the development of new analogs with improved pharmacological properties, such as reduced side effects or increased selectivity for specific opioid receptors. Another area of interest is the use of this compound as a tool for studying the neurobiology of addiction and pain. Finally, this compound may have potential therapeutic applications for the treatment of pain and anxiety disorders, although further research is needed to fully understand its safety and efficacy.
Scientific Research Applications
N-(1-benzyl-4-piperidinyl)-2-(4-fluorophenoxy)propanamide has been studied extensively in the field of medicinal chemistry due to its potential therapeutic applications. It has been shown to have analgesic and sedative effects, making it a potential candidate for the treatment of pain and anxiety disorders. Additionally, this compound has been studied for its potential use as an anesthetic and as a treatment for opioid addiction.
properties
IUPAC Name |
N-(1-benzylpiperidin-4-yl)-2-(4-fluorophenoxy)propanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25FN2O2/c1-16(26-20-9-7-18(22)8-10-20)21(25)23-19-11-13-24(14-12-19)15-17-5-3-2-4-6-17/h2-10,16,19H,11-15H2,1H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTNHSAMMHXOOET-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1CCN(CC1)CC2=CC=CC=C2)OC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.